Cas no 1782511-91-4 (3-Amino-2-ethyl-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazole-5,5-dione)

• Product Name: 3-Amino-2-ethyl-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazole-5,5-dione
• CAS No: 1782511-91-4
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 5736675
• PubChem ID: 105468745
• Update Time: 2025-07-15

3-Amino-2-ethyl-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazole-5,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-ethyl-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide
• EN300-784207
• 1782511-91-4
• 3-Amino-2-ethyl-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazole-5,5-dione
• 2-Ethyl-5,5-dioxo-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazol-3-amine
• Thiopyrano[4,3-c]pyrazol-3-amine, 2-ethyl-2,4,6,7-tetrahydro-, 5,5-dioxide

• Inchi： 1S/C8H13N3O2S/c1-2-11-8(9)6-5-14(12,13)4-3-7(6)10-11/h2-5,9H2,1H3
• InChI Key： LRMIQDMUSUWHJA-UHFFFAOYSA-N
• SMILES： S1(CCC2C(=C(N)N(CC)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 215.07284784g/mol
• Monoisotopic Mass: 215.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 526.4±50.0 °C(Predicted)
• pka: 2.71±0.20(Predicted)

Additional information on 3-Amino-2-ethyl-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazole-5,5-dione

3-Amino-2-ethyl-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazole-5,5-dione (CAS No. 1782511-91-4): A Comprehensive Overview

3-Amino-2-ethyl-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazole-5,5-dione (CAS No. 1782511-91-4) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiopyranopyrazoles, which are characterized by their fused ring systems and the presence of a thiopyran moiety. The compound's structure includes an amino group and an ethyl substituent, which contribute to its chemical and biological properties.

The synthesis of 3-Amino-2-ethyl-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazole-5,5-dione has been extensively studied in recent years. One of the most common synthetic routes involves the condensation of 2-aminoethyl thiocyanate with a suitable pyrazolone derivative. This reaction typically proceeds under mild conditions and yields the desired product in good yields. The synthetic versatility of this compound allows for the introduction of various functional groups, making it a valuable scaffold for drug discovery and development.

In terms of its biological activity, 3-Amino-2-ethyl-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazole-5,5-dione has shown promising results in several areas. Recent studies have demonstrated its potential as an anti-inflammatory agent. In vitro assays have revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-Amino-2-ethyl-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazole-5,5-dione has also been investigated for its antitumor activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it has been found to exhibit synergistic effects when combined with conventional chemotherapeutic agents like doxorubicin and cisplatin. These findings highlight its potential as a novel anticancer agent or as a component of combination therapy regimens.

The pharmacokinetic profile of 3-Amino-2-ethyl-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazole-5,5-dione has also been evaluated in animal models. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life in plasma. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

In the context of drug development, the structural features of 3-Amino-2-ethyl-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazole-5,5-dione offer several advantages. The presence of the amino group provides opportunities for further functionalization and optimization to enhance potency and selectivity. Additionally, the thiopyran moiety contributes to the compound's stability and solubility properties. These attributes make it an attractive candidate for further preclinical and clinical evaluation.

To further explore the therapeutic potential of 3-Amino-2-ethyl-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazole-5,5-dione, ongoing research is focused on elucidating its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to gain insights into its interactions with target proteins. This information will be crucial for optimizing its structure and improving its pharmacological profile.

In conclusion, 3-Amino-2-ethyl-2H,4H,6H,7H-5lambda6-thiopyrano[4,3-c]pyrazole-5,5-dione (CAS No. 1782511-91-4) represents a promising lead compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists alike. As more data becomes available from ongoing studies and clinical trials, this compound may pave the way for new treatment options for various diseases.